Cas no 1956426-53-1 ((E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE)

• Product Name: (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE
• CAS No: 1956426-53-1
• MF: C₁₅H₁₇IN₂
• MW: 352.213355779648
• CID: 4780141
• Update Time: 2025-06-14

(E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• F50212
• (E)-4-Iodo-3-isopropyl-1-methyl-5-styryl-1H-pyrazole
• CID 118994165
• (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE

• Inchi： 1S/C15H17IN2/c1-11(2)15-14(16)13(18(3)17-15)10-9-12-7-5-4-6-8-12/h4-11H,1-3H3/b10-9+
• InChI Key： NIIMCMIVORSPBX-MDZDMXLPSA-N
• SMILES： IC1=C(/C=C/C2C=CC=CC=2)N(C)N=C1C(C)C

Computed Properties

• Exact Mass: 352.04365 g/mol
• Monoisotopic Mass: 352.04365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.8
• Molecular Weight: 352.21

Additional information on (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE

Comprehensive Overview of (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE (CAS No. 1956426-53-1)

The compound (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE (CAS No. 1956426-53-1) is a highly specialized pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural features, including the iodo-substituted pyrazole core and the styryl moiety, make it a valuable intermediate for the development of novel pharmaceutical agents and biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate various biological targets.

In recent years, the demand for heterocyclic compounds like (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE has surged, driven by the growing focus on precision medicine and targeted therapies. This compound's iodo group offers versatile reactivity, enabling further functionalization through cross-coupling reactions, which are pivotal in modern organic synthesis. Its styryl component also contributes to its photophysical properties, making it a candidate for fluorescence-based imaging in biomedical research.

The synthesis of (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE typically involves multi-step organic transformations, including halogenation and condensation reactions. These processes are optimized to ensure high yield and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 1956426-53-1 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

From an SEO perspective, this compound aligns with trending search queries such as "pyrazole derivatives in drug discovery," "iodo-substituted heterocycles," and "styryl-based fluorescent probes." These keywords reflect the broader scientific community's interest in innovative chemical scaffolds for therapeutic development. Additionally, the compound's potential role in cancer research and neurodegenerative diseases has sparked discussions in academic forums and research publications.

In conclusion, (E)-4-IODO-3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOLE (CAS No. 1956426-53-1) represents a promising chemical entity with diverse applications in life sciences and material chemistry. Its structural versatility and reactivity position it as a key player in the ongoing quest for next-generation therapeutics and diagnostic tools. As research progresses, this compound is likely to feature prominently in peer-reviewed journals and patent filings, further solidifying its importance in scientific innovation.